Cas no 1934416-89-3 (4-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde)

• Product Name: 4-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde
• CAS No: 1934416-89-3
• MF: C₈H₄BrClN₂O
• MW: 259.487159729004
• CID: 5702613
• PubChem ID: 92045605
• Update Time: 2023-10-14

4-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-3-carboxaldehyde, 4-bromo-7-chloro-
• AKOS027331268
• 1934416-89-3
• 4-bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde
• 4-Bromo-7-chloro-1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde

• Inchi： 1S/C8H4BrClN2O/c9-5-2-12-8(10)7-6(5)4(3-13)1-11-7/h1-3,11H
• InChI Key： QPDYKEPEMLYZTN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2=C1C(C=O)=CN2)Cl

Computed Properties

• Exact Mass: 257.91955g/mol
• Monoisotopic Mass: 257.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.923±0.06 g/cm3(Predicted)
• Boiling Point: 444.0±40.0 °C(Predicted)
• pka: 10.65±0.40(Predicted)